Cas no 1803815-71-5 (Methyl 7-(bromomethyl)benzo[d]oxazole-2-carboxylate)

• Product Name: Methyl 7-(bromomethyl)benzo[d]oxazole-2-carboxylate
• CAS No: 1803815-71-5
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4818474
• Update Time: 2025-07-19

Methyl 7-(bromomethyl)benzo[d]oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-(bromomethyl)benzo[d]oxazole-2-carboxylate

• Inchi： 1S/C10H8BrNO3/c1-14-10(13)9-12-7-4-2-3-6(5-11)8(7)15-9/h2-4H,5H2,1H3
• InChI Key： MPOJYGCAWQLHER-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C2C=1OC(C(=O)OC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3

Additional information on Methyl 7-(bromomethyl)benzo[d]oxazole-2-carboxylate

Methyl 7-(bromomethyl)benzo[d]oxazole-2-carboxylate (CAS No. 1803815-71-5): A Versatile Building Block in Modern Pharmaceutical Chemistry

Methyl 7-(bromomethyl)benzo[d]oxazole-2-carboxylate (CAS No. 1803815-71-5) is a highly valuable intermediate in the realm of pharmaceutical chemistry, representing a cornerstone for the synthesis of numerous bioactive molecules. This compound, characterized by its unique structural features, has garnered significant attention due to its utility in constructing complex scaffolds that exhibit promising pharmacological properties. The presence of both a bromomethyl group and a carboxylate moiety provides a versatile platform for further functionalization, making it an indispensable reagent in the development of novel therapeutic agents.

The benzo[d]oxazole core is a privileged scaffold widely recognized for its role in medicinal chemistry, particularly in the design of compounds with antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a bromomethyl group at the 7-position of the benzo[d]oxazole ring enhances its reactivity, enabling nucleophilic substitution reactions that can be harnessed to introduce diverse functional groups. This attribute has been exploited in the synthesis of various derivatives, including kinase inhibitors and protease inhibitors, which are critical targets in oncology and inflammation research.

The carboxylate group at the 2-position further extends the synthetic possibilities of Methyl 7-(bromomethyl)benzo[d]oxazole-2-carboxylate. It can be readily transformed into other functional groups such as amides, esters, and anhydrides through standard coupling reactions. These transformations have been leveraged in the development of peptidomimetics and other bioactive molecules where precise control over molecular architecture is essential.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds as pharmacophores. Benzo[d]oxazole derivatives have been extensively studied for their ability to modulate biological pathways by interacting with specific targets. For instance, research has demonstrated that certain benzo[d]oxazole-based compounds exhibit potent activity against Bruton's tyrosine kinase (BTK), a key enzyme implicated in B-cell signaling and autoimmune diseases. Methyl 7-(bromomethyl)benzo[d]oxazole-2-carboxylate has been utilized as a key precursor in synthesizing such BTK inhibitors, contributing to the development of novel therapies for conditions like rheumatoid arthritis and chronic lymphocytic leukemia.

The utility of this compound extends beyond oncology. In recent years, there has been growing interest in using benzo[d]oxazole derivatives as scaffolds for antimicrobial agents. The structural motif has shown promise against resistant bacterial strains and fungal pathogens, making it an attractive target for drug design. The reactivity provided by the bromomethyl group allows for the introduction of substituents that can enhance binding affinity to microbial enzymes or receptors. This has led to the synthesis of novel compounds with potential applications in combating multidrug-resistant infections.

In addition to its role in therapeutic drug development, Methyl 7-(bromomethyl)benzo[d]oxazole-2-carboxylate has found applications in materials science and agrochemical research. Its ability to undergo selective functionalization makes it a valuable building block for designing advanced materials with specific properties. For example, researchers have explored its use in creating polymers with enhanced thermal stability and mechanical strength. Similarly, in agrochemistry, derivatives of this compound have been investigated for their potential as crop protection agents due to their ability to interact with biological targets in pests and weeds.

The synthesis of Methyl 7-(bromomethyl)benzo[d]oxazole-2-carboxylate typically involves multi-step organic transformations starting from commercially available precursors. The bromomethylation step at the 7-position is critical and requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this intermediate, including catalytic processes that minimize waste and improve scalability.

The growing demand for this compound underscores its importance in synthetic chemistry. As research continues to uncover new applications for benzo[d]oxazole derivatives, Methyl 7-(bromomethyl)benzo[d]oxazole-2-carboxylate is expected to remain a cornerstone in the development of innovative pharmaceuticals and materials. Its versatility and reactivity make it an indispensable tool for chemists working at the forefront of drug discovery and material science.